2-Methyl-2H-1,2,3-triazol-4-amine hydrochloride
Overview
Description
2-Methyl-2H-1,2,3-triazol-4-amine hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its diverse range of applications. It is a triazole derivative that has been extensively studied for its potential use in the field of medicinal chemistry.
Scientific Research Applications
Drug Discovery
1,2,3-Triazoles, including derivatives like 2-Methyl-2H-1,2,3-triazol-4-amine hydrochloride, have been extensively used in drug discovery due to their stability and versatility. They mimic the amide bond, which is a common feature in many drugs, and have been incorporated into several medicinal compounds. For instance, triazole derivatives are found in anticonvulsant drugs like Rufinamide and antibiotics like Cefatrizine .
Organic Synthesis
In organic chemistry, triazoles serve as a scaffold for the synthesis of more complex molecules. The click chemistry approach, which often involves triazoles, is a popular method for creating diverse organic compounds due to its efficiency and the stability of the triazole ring .
Polymer Chemistry
Triazole derivatives are used in polymer chemistry to modify polymers or create new polymer structures. Their ability to form strong hydrogen bonds and their high dipole moment make them suitable for creating polymers with specific properties .
Supramolecular Chemistry
In supramolecular chemistry, triazoles are used to design molecules that can self-assemble into larger structures. The triazole ring can interact with other molecules through non-covalent bonds, which is essential for the construction of complex molecular architectures .
Bioconjugation and Chemical Biology
Triazoles are used in bioconjugation to attach various functional groups to biomolecules. This is crucial in chemical biology for studying biological processes and developing therapeutic agents. The triazole ring acts as a linker that can join molecules without disrupting their function .
Fluorescent Imaging and Materials Science
The triazole ring structure is utilized in fluorescent imaging due to its ability to emit light when excited. This property is also exploited in materials science to create materials with specific optical properties .
properties
IUPAC Name |
2-methyltriazol-4-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6N4.ClH/c1-7-5-2-3(4)6-7;/h2H,1H3,(H2,4,6);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVKCKPOCZHAKFI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1N=CC(=N1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60679337 |
Source
|
| Record name | 2-Methyl-2H-1,2,3-triazol-4-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60679337 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-2H-1,2,3-triazol-4-amine hydrochloride | |
CAS RN |
955887-11-3 |
Source
|
| Record name | 2-Methyl-2H-1,2,3-triazol-4-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60679337 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-methyl-2H-1,2,3-triazol-4-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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